Cas no 2171606-59-8 (5-propyl-1-oxa-8-thia-4-azaspiro5.5undecane)
5-propyl-1-oxa-8-thia-4-azaspiro5.5undecane Chemical and Physical Properties
Names and Identifiers
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- 5-propyl-1-oxa-8-thia-4-azaspiro5.5undecane
- EN300-1641143
- 2171606-59-8
- 5-propyl-1-oxa-8-thia-4-azaspiro[5.5]undecane
-
- Inchi: 1S/C11H21NOS/c1-2-4-10-11(13-7-6-12-10)5-3-8-14-9-11/h10,12H,2-9H2,1H3
- InChI Key: ISBYIDXEAIGVAD-UHFFFAOYSA-N
- SMILES: S1CCCC2(C1)C(CCC)NCCO2
Computed Properties
- Exact Mass: 215.13438547g/mol
- Monoisotopic Mass: 215.13438547g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 188
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 46.6Ų
5-propyl-1-oxa-8-thia-4-azaspiro5.5undecane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1641143-0.05g |
5-propyl-1-oxa-8-thia-4-azaspiro[5.5]undecane |
2171606-59-8 | 0.05g |
$780.0 | 2023-06-04 | ||
| Enamine | EN300-1641143-0.1g |
5-propyl-1-oxa-8-thia-4-azaspiro[5.5]undecane |
2171606-59-8 | 0.1g |
$817.0 | 2023-06-04 | ||
| Enamine | EN300-1641143-0.25g |
5-propyl-1-oxa-8-thia-4-azaspiro[5.5]undecane |
2171606-59-8 | 0.25g |
$855.0 | 2023-06-04 | ||
| Enamine | EN300-1641143-0.5g |
5-propyl-1-oxa-8-thia-4-azaspiro[5.5]undecane |
2171606-59-8 | 0.5g |
$891.0 | 2023-06-04 | ||
| Enamine | EN300-1641143-1.0g |
5-propyl-1-oxa-8-thia-4-azaspiro[5.5]undecane |
2171606-59-8 | 1g |
$928.0 | 2023-06-04 | ||
| Enamine | EN300-1641143-2.5g |
5-propyl-1-oxa-8-thia-4-azaspiro[5.5]undecane |
2171606-59-8 | 2.5g |
$1819.0 | 2023-06-04 | ||
| Enamine | EN300-1641143-5.0g |
5-propyl-1-oxa-8-thia-4-azaspiro[5.5]undecane |
2171606-59-8 | 5g |
$2692.0 | 2023-06-04 | ||
| Enamine | EN300-1641143-10.0g |
5-propyl-1-oxa-8-thia-4-azaspiro[5.5]undecane |
2171606-59-8 | 10g |
$3992.0 | 2023-06-04 | ||
| Enamine | EN300-1641143-50mg |
5-propyl-1-oxa-8-thia-4-azaspiro[5.5]undecane |
2171606-59-8 | 50mg |
$780.0 | 2023-09-22 | ||
| Enamine | EN300-1641143-100mg |
5-propyl-1-oxa-8-thia-4-azaspiro[5.5]undecane |
2171606-59-8 | 100mg |
$817.0 | 2023-09-22 |
5-propyl-1-oxa-8-thia-4-azaspiro5.5undecane Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
Additional information on 5-propyl-1-oxa-8-thia-4-azaspiro5.5undecane
Introduction to 5-propyl-1-oxa-8-thia-4-azaspiro5.5undecane (CAS No. 2171606-59-8)
5-propyl-1-oxa-8-thia-4-azaspiro5.5undecane, identified by its Chemical Abstracts Service number (CAS No. 2171606-59-8), is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This spirocyclic molecule features an intricate arrangement of oxygen, sulfur, and nitrogen atoms, making it a promising candidate for further exploration in drug discovery and molecular research.
The chemical structure of 5-propyl-1-oxa-8-thia-4-azaspiro5.5undecane consists of a spiro framework connecting a five-membered oxathiane ring with an eight-membered thiazine ring, both of which are further functionalized with an azaspiro system. The presence of the propyl substituent at the fifth position introduces additional conformational flexibility, which may influence its biological activity and pharmacokinetic properties. This unique structural motif positions the compound as an intriguing scaffold for designing novel therapeutic agents.
In recent years, there has been growing interest in spirocyclic compounds due to their potential to exhibit enhanced binding affinity and selectivity towards biological targets. The spiro5.5undecane core in 5-propyl-1-oxa-8-thia-4-azaspiro5.5undecane is particularly noteworthy, as it has been shown to interact favorably with various enzymes and receptors involved in metabolic pathways and signal transduction. Such interactions are critical for developing treatments against a wide range of diseases, including metabolic disorders, inflammatory conditions, and neurodegenerative diseases.
One of the most compelling aspects of 5-propyl-1-oxa-8-thia-4-azaspiro5.5undecane is its potential as a lead compound for drug development. Researchers have leveraged computational modeling and high-throughput screening techniques to identify derivatives of this molecule that exhibit improved pharmacological profiles. For instance, modifications to the propyl substituent or the nitrogen atoms within the heterocyclic rings have led to compounds with enhanced solubility, reduced toxicity, and increased bioavailability.
The thia and oxa moieties in the structure contribute to the compound's versatility by allowing for diverse chemical modifications. These functional groups can be further derivatized to introduce additional pharmacophores or improve metabolic stability. Such modifications are essential for optimizing drug candidates for clinical use, ensuring that they meet stringent safety and efficacy standards.
Recent studies have highlighted the importance of spirocyclic compounds in addressing unmet medical needs. For example, derivatives of spiro5.5undecane have been investigated for their potential in modulating enzyme activity related to glucose metabolism, offering hope for novel treatments for diabetes and related metabolic syndromes. Similarly, these compounds have shown promise in inhibiting inflammatory pathways, making them relevant candidates for therapies targeting autoimmune diseases.
The synthesis of 5-propyl-1-oxa-8-thia-4-azaspiro5.5undecane presents both challenges and opportunities for synthetic chemists. The spirocyclic core requires precise control over reaction conditions to ensure high yields and purity. Advances in synthetic methodologies, such as transition-metal-catalyzed reactions and organometallic chemistry, have facilitated the construction of complex heterocyclic systems like this one. These advancements not only improve the efficiency of synthesis but also open doors to exploring new structural motifs.
In conclusion, 5-propyl-1-oxa-8-thia-4-azaspiro5.5undecane (CAS No. 2171606-59-8) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for designing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for spirocyclic compounds, 5-propyl-1-oxa-x-thia-xz-spiroz.xzundecane is poised to play a crucial role in the development of next-generation medicines.
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